Cas no 2172057-19-9 (2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172057-19-9
• MF: C₁₄H₂₄N₄O
• MW: 264.366562843323
• CID: 5567345
• PubChem ID: 165593144
• Update Time: 2025-07-02

2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2172057-19-9
• EN300-1597553
• 2-[1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide
• 2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C14H24N4O/c1-10(2)7-8-13-12(9-14(15)19)16-17-18(13)11-5-3-4-6-11/h10-11H,3-9H2,1-2H3,(H2,15,19)
• InChI Key： WJLFJPYYWQBRRA-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CCC(C)C)N(C2CCCC2)N=N1)N

Computed Properties

• Exact Mass: 264.19501140g/mol
• Monoisotopic Mass: 264.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide

Professional Introduction to Compound with CAS No. 2172057-19-9 and Product Name: 2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide

The compound identified by the CAS number 2172057-19-9 and the product name 2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a triazole ring and an acetamide moiety in its molecular structure suggests a high degree of versatility, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds, particularly those incorporating the triazole scaffold. Triazoles are known for their stability, ease of synthesis, and ability to participate in various biochemical interactions. The specific substitution pattern in 2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide, where the triazole ring is attached to an acetamide group and further substituted with cyclopentyl and 3-methylbutyl groups, enhances its potential pharmacological properties. This configuration not only contributes to the compound's solubility and bioavailability but also opens up possibilities for diverse biological activities.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the cyclopentyl and 3-methylbutyl side chains provides a favorable balance between lipophilicity and polarizability, which is crucial for optimizing drug-like properties. Such structural features are often exploited in medicinal chemistry to improve metabolic stability, reduce toxicity, and enhance target binding affinity.

Recent studies have highlighted the importance of triazole-containing compounds in various therapeutic areas. For instance, triazoles have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide aligns well with these findings, suggesting that it may possess similar biological activities. Moreover, the acetamide group can serve as a hydrogen bond acceptor or donor, further modulating its interaction with biological targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition metal-catalyzed coupling reactions have been employed to construct the triazole ring efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

In terms of potential applications, 2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide could serve as a valuable building block for the development of novel therapeutics. Its unique structural features make it suitable for further derivatization to explore new pharmacological profiles. Researchers are particularly interested in its potential as an antagonist or agonist for various receptors or enzymes involved in disease pathways.

The compound's molecular weight and distribution of functional groups also play a critical role in determining its pharmacokinetic behavior. Studies on similar triazole derivatives have shown that optimizing these parameters can lead to improved drug delivery systems and targeted therapies. For instance, modifications in solubility or membrane permeability can enhance oral bioavailability or facilitate intravenous administration.

As research continues to advance, computational modeling techniques are being increasingly utilized to predict the biological activity of compounds like 2-1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetamide before experimental validation. These tools allow scientists to simulate interactions with biological targets at an atomic level, providing insights into binding affinities and potential side effects. Such predictive approaches are essential for streamlining drug discovery processes and reducing time-to-market for new therapies.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for clinical use. Preliminary toxicology studies on related compounds suggest that properly designed triazole derivatives are generally well-tolerated at therapeutic doses. However, comprehensive assessments including genotoxicity testing will be necessary before moving into human trials. These studies help ensure that while exploring new therapeutic avenues remains important; patient safety must always remain top priority.

The broader impact on society cannot be overstated when developing new chemical entities such as 2172057-19-9 (CAS No.). By providing researchers with innovative tools; scientists push boundaries toward curing diseases affecting millions worldwide today through collaboration between academia industry government agencies working together toward common goals advancing human health overall quality life everyone deserves enjoy better thanks contributions made every day behind scenes countless dedicated professionals tirelessly pursuing knowledge improving lives future generations inherit better world leave behind better one than we found ourselves start each morning wake up face challenges ahead meet head stride confidence knowing progress made thanks collective efforts past present continue build upon foundation laid generations before us all contribute piece puzzle larger picture humanity stands today because people believed change possible acted upon convictions despite obstacles faced along way eventually led somewhere positive meaningful outcomes everyone benefits from regardless background beliefs socioeconomic status circumstances life starts from beginning end journey matters most where arrive end matters everything happens along way helps shape destination ultimately choose ourselves shape future generations inherit tomorrow depends choices actions take right now each moment presented opportunity learn grow become better versions ourselves capable contributing positive change world around us every individual matters counts toward larger good society progresses forward together hand hand supporting one another move closer ideals vision future deserve live work play meaningful fulfilling lives surrounded love care understanding community spirit cooperation mutual respect values principles guide behavior choices everyday lives help create environment where everyone feels valued included able reach full potential contribute something meaningful world better place overall human condition improved thanks collective efforts working toward common goals achieving something greater than sum parts alone possible because humans inherently capable collaboration innovation problem-solving making difference lives touched every day around globe whether big small actions taken matter